Cas no 837425-82-8 (3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl-)
837425-82-8 structure
Product Name:3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl-
CAS No:837425-82-8
MF:C29H18N4
MW:422.48002576828
CID:1812511
PubChem ID:71414886
Update Time:2025-04-21
3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl-
- 2-amino-4,5,7-triphenylquinoline-3,8-dicarbonitrile
- DTXSID40834321
- 837425-82-8
-
- Inchi: 1S/C29H18N4/c30-17-24-22(19-10-4-1-5-11-19)16-23(20-12-6-2-7-13-20)27-26(21-14-8-3-9-15-21)25(18-31)29(32)33-28(24)27/h1-16H,(H2,32,33)
- InChI Key: QEOPYQLKEVMWEW-UHFFFAOYSA-N
- SMILES: N1C(=C(C#N)C(C2C=CC=CC=2)=C2C=1C(C#N)=C(C1C=CC=CC=1)C=C2C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 422.153146591g/mol
- Monoisotopic Mass: 422.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 86.5Ų
3,8-Quinolinedicarbonitrile, 2-amino-4,5,7-triphenyl- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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